Cas no 68938-62-5 (1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate))
68938-62-5 structure
Product Name:1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate)
CAS No:68938-62-5
MF:C16H18O5S
MW:322.376123905182
CID:513662
PubChem ID:111460
Update Time:2025-04-19
1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate)
- 2-hydroxy-3-phenoxypropyl p-toluenesulphonate
- 2-hydroxy-3-phenoxypropyl 4-methylbenzenesulfonate
- 4-Methylbenzenesulfonic acid, 3-phenoxypropyleneglycol ester
- 68938-62-5
- NS00063443
- DTXSID40887599
- EINECS 273-134-2
- 1,2-Propanediol, 3-phenoxy-, 1-(4-methylbenzenesulfonate)
-
- Inchi: 1S/C16H18O5S/c1-13-7-9-16(10-8-13)22(18,19)21-12-14(17)11-20-15-5-3-2-4-6-15/h2-10,14,17H,11-12H2,1H3
- InChI Key: ZJLFIBYTDJXIKP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(COC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 322.08754
- Monoisotopic Mass: 322.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- Density: 1.273
- Boiling Point: 518.8°C at 760 mmHg
- Flash Point: 267.6°C
- Refractive Index: 1.576
- PSA: 72.83
1,2-Propanediol,3-phenoxy-, 1-(4-methylbenzenesulfonate) Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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